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Compound of Interest

Compound Name: [1,1'-Biphenyl]-2,3"-diyldimethanol

Cat. No.: B3247606

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step procedures for the safe disposal of [1,1'-
Biphenyl]-2,3'-diyldimethanol, ensuring compliance with safety regulations and fostering a
secure research environment.

While a specific Safety Data Sheet (SDS) for [1,1'-Biphenyl]-2,3'-diyldimethanol is not readily
available, data for the closely related isomer, 2,2'-Biphenyldimethanol, indicates that it is not
classified as a hazardous substance according to the OSHA Hazard Communication Standard
29CFR 1910.1200.[1] However, it is prudent to handle all laboratory chemicals with care and to
follow established safety protocols for waste disposal.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2][3] Handle the
chemical in a well-ventilated area.[1][2]

Step-by-Step Disposal Protocol

The primary principle for laboratory waste is to manage it in a safe and environmentally sound
manner that complies with all applicable federal, state, and local regulations.[4]
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o Waste Characterization: Although related isomers are not deemed hazardous, it is best
practice to treat [1,1'-Biphenyl]-2,3'-diyldimethanol as a chemical waste. Do not dispose of
it down the sink or in regular trash.[5][6]

e Containerization:

o Solid Waste: Collect solid [1,1'-Biphenyl]-2,3'-diyldimethanol waste, including
contaminated items like gloves or paper towels, in a clearly labeled, sealed container.[7][8]
The container should be compatible with the chemical.

o Liquid Waste: If the compound is in a solution, collect it in a dedicated, leak-proof
container.[7] Do not mix it with other incompatible waste streams.[9] The container should
be filled to no more than 90% of its capacity.[7]

o Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name "
[1,1'-Biphenyl]-2,3'-diyldimethanol," and any known hazards.[4][7]

o Storage: Store the waste container in a designated satellite accumulation area within the
laboratory.[4][9] This area should be near the point of generation and under the control of
laboratory personnel.[9]

o Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the chemical waste.[4][5] They will ensure it is
disposed of at a licensed waste disposal facility.[7]

Decontamination of Empty Containers

Empty containers that held [1,1'-Biphenyl]-2,3'-diyldimethanol should be managed as
follows:

e Triple Rinsing: For containers of non-acutely hazardous chemicals, thoroughly empty the
contents. The container can then be disposed of as regular trash after the chemical label has
been defaced.[5]

e Acutely Hazardous Chemicals: If there is any reason to believe the compound is acutely
toxic, the container must be triple rinsed with a suitable solvent.[5][8][9] The first rinseate
must be collected and disposed of as hazardous waste.[8]
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Quantitative Safety Data (for 2,2'-
Biphenyldimethanol)

Property Value Source
Melting Point 110-111 °C [1]
Flash Point Not available

Autoignition Temperature Not available

Disposal Decision Workflow
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Disposal Decision Workflow for [1,1'-Biphenyl]-2,3"-diyldimethanol

@Biphenyl]—&?—diyldimethanol for Disposal

Is the waste solid or liquid?

Collect in a labeled, sealed container for solid chemical waste. Collect in a labeled, leak-proof container for liquid chemical waste.

Store in designated Satellite Accumulation Area.

Contact Environmental Health & Safety (EHS) for pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for [1,1'-Biphenyl]-2,3'-diyldimethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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